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Compound of Interest

Compound Name: 7-Chloro Epinastine Hydrochloride

Cat. No.: B192721 Get Quote

7-Chloro Epinastine Hydrochloride (CAS No. 80012-45-9) is a chlorinated derivative and a

designated process-related impurity of Epinastine Hydrochloride, a well-established second-

generation H1-receptor antagonist and mast cell stabilizer.[1] In the landscape of

pharmaceutical manufacturing and regulatory affairs, the precise identification, quantification,

and control of such impurities are paramount. The presence of impurities, even in minute

quantities, can impact the safety and efficacy of the final drug product. Therefore, 7-Chloro
Epinastine Hydrochloride serves a critical function not as a therapeutic agent, but as a high-

purity reference standard.[1] Its availability is essential for the development and validation of

stability-indicating analytical methods required for Abbreviated New Drug Applications (ANDA)

and for routine quality control (QC) during the commercial production of Epinastine

Hydrochloride.[1] Understanding its distinct chemical properties is the foundation for achieving

this level of analytical control.

Chemical Identity and Physicochemical Properties
The core of 7-Chloro Epinastine is the rigid, tetracyclic dibenz[c,f]imidazo[1,5-a]azepine

scaffold.[1] The key structural modification is the introduction of a chlorine atom at the 7-

position of this framework. This substitution significantly alters the molecule's electronic

distribution and physicochemical characteristics compared to the parent drug, Epinastine.[1]
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Property
7-Chloro Epinastine
Hydrochloride

Epinastine Hydrochloride
(Parent Drug)

IUPAC Name

7-Chloro-9,13b-dihydro-1H-

dibenz[c,f]imidazo[1,5-

a]azepin-3-amine

Hydrochloride[2][3]

9,13b-dihydro-1H-

dibenz[c,f]imidazo[1,5-

a]azepin-3-amine

hydrochloride[4]

Synonyms Epinastine Impurity 3[2]
Alesion, Elestat, WAL-

801CL[4]

CAS Number 80012-45-9[1][2][3] 108929-04-0[4][5][6]

Molecular Formula
C₁₆H₁₅Cl₂N₃[2] (or C₁₆H₁₄ClN₃

· HCl[3])

C₁₆H₁₆ClN₃[4] (or C₁₆H₁₅N₃ ·

HCl[7])

Molecular Weight 320.22 g/mol [8] 285.77 g/mol [4][5][6]

Chemical Structure
Epinastine core with Cl at 7-

position

Dibenz[c,f]imidazo[1,5-

a]azepine core

Physicochemical Characteristics: A Comparative
Analysis
Direct experimental data for the physicochemical properties of 7-Chloro Epinastine
Hydrochloride are not extensively published, a common scenario for a non-commercial

impurity standard. However, we can infer its properties based on the well-documented data for

Epinastine HCl and fundamental chemical principles. The addition of a chlorine atom to the

aromatic ring is expected to increase the molecule's molecular weight and lipophilicity (LogP).
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Property

7-Chloro
Epinastine
Hydrochloride
(Predicted/Inferred)

Epinastine
Hydrochloride
(Reported Values)

Rationale for
Predicted
Difference

Melting Point (°C)

Expected to be

different from parent

drug

273-275[5][6]

Changes in crystal

lattice energy due to

the chloro substituent

will alter the melting

point.

pKa
Expected to be slightly

lower than parent drug

11.2 (for Epinastine

base)[5]

The electron-

withdrawing nature of

chlorine may slightly

reduce the basicity of

the nearby nitrogen

atoms.

LogP
Expected to be higher

than parent drug

-0.70 (octanol/buffer,

pH 7.4 for Epinastine

base)[5]

The chloro group

increases the

lipophilicity of the

molecule.

Solubility

Likely soluble in

methanol and

acetonitrile. Lower

aqueous solubility

than parent drug is

expected.

H₂O: ≥56 mg/mL;

EtOH: ≥56.8 mg/mL;

DMSO: ≥13.4

mg/mL[9]; Soluble in

organic solvents like

ethanol, DMSO, and

dimethyl formamide

(~30 mg/mL).[7]

Increased lipophilicity

typically leads to

decreased solubility in

aqueous media.

Synthesis and Purification
The synthesis of 7-Chloro Epinastine Hydrochloride is a targeted process designed to

produce a high-purity standard for analytical use. The strategy hinges on the regioselective

chlorination of the Epinastine core.
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Core Synthetic Strategy: Electrophilic Aromatic
Substitution
The construction of the tetracyclic Epinastine backbone is the initial phase, often achieved

through multi-step sequences reported in various patents.[10] The crucial step for producing

the 7-chloro derivative is the regioselective introduction of the chlorine atom. This is

accomplished via an electrophilic aromatic substitution reaction.[1]

Causality of Regioselectivity: The dibenz[c,f]imidazo[1,5-a]azepine ring system is activated

towards electrophilic attack. The amino group (-NH₂) at the 3-position of the imidazole ring is

an activating group that directs incoming electrophiles to the para-position on the adjacent

benzene ring. This corresponds to the 7-position of the tetracyclic system, ensuring high

regioselectivity of the chlorination reaction.[1]
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Synthetic Pathway for 7-Chloro Epinastine HCl

Epinastine Precursor
(Dibenz[c,f]imidazo[1,5-a]azepine core)

Electrophilic Chlorination
(e.g., N-Chlorosuccinimide)

Regioselective reaction

7-Chloro Epinastine (Free Base)

Salt Formation
(HCl in ether or isopropanol)

Crystallization / Chromatography

7-Chloro Epinastine Hydrochloride

HPLC Analytical Workflow

Sample Preparation
(Dissolve in Mobile Phase)

HPLC Injection
(20 µL)

C18 Column Separation
(Isocratic or Gradient Elution)

UV Detection
(λ = 254 nm)

Data Acquisition & Analysis
(Quantify Impurity)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b192721?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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